Cas no 1006451-86-0 (3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid)

3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid structure
1006451-86-0 structure
Product Name:3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:1006451-86-0
MF:C5H6ClN3O2
MW:175.573039531708
MDL:MFCD06805289
CID:3160094
PubChem ID:19619950
Update Time:2025-04-21

3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid
    • STL414498
    • AKOS000308867
    • Z1198171413
    • 1006451-86-0
    • G75359
    • 3-AMINO-4-CHLORO-1-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
    • EN300-92340
    • GQB45186
    • 5-amino-4-chloro-2-methylpyrazole-3-carboxylic acid
    • BBL040988
    • MDL: MFCD06805289
    • Inchi: 1S/C5H6ClN3O2/c1-9-3(5(10)11)2(6)4(7)8-9/h1H3,(H2,7,8)(H,10,11)
    • InChI Key: FKLBITCNEZKXJD-UHFFFAOYSA-N
    • SMILES: ClC1C(N)=NN(C)C=1C(=O)O

Computed Properties

  • Exact Mass: 175.0148541Da
  • Monoisotopic Mass: 175.0148541Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 81.1Ų

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3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1006451-86-0)3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid
Order Number:A1096853
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:19
Price ($):151.0/253.0/494.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1006451-86-0)3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid
A1096853
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):151.0/253.0/494.0
Email